85-87-0

Pyridoxamine

In Stock

• CAS RN:
• 85-87-0

• Formula:
• C8H12N2O2

• InChI:
• InChI=1S/C8H12N2O2/c1-5-8(12)7(2-9)6(4-11)3-10-5/h3,11-12H,2,4,9H2,1H3

• InChIKey:
• NHZMQXZHNVQTQA-UHFFFAOYSA-N

• Pyridoxamine, also known as PM, belongs to the class of organic compounds known as pyridoxamine 5'-phosphates. These are heterocyclic aromatic compounds containing a pyridoxamine that carries a phosphate group at the 5'-position. Pyridoxamine is soluble (in water) and a very weakly acidic compound (based on its pKa). Pyridoxamine has been found in human prostate tissue, and has also been primarily detected in blood. Pyridoxamine exists in all eukaryotes, ranging from yeast to humans. Pyridoxamine participates in a number of enzymatic reactions. In particular, Pyridoxamine can be converted into pyridoxal;  which is mediated by the enzyme pyridoxine-5'-phosphate oxidase. Furthermore, Pyridoxamine can be converted into pyridoxamine 5'-phosphate through the action of the enzyme pyridoxal kinase. Finally, Pyridoxamine can be converted into pyridoxamine 5'-phosphate;  whi...

Diethyl bromomalonate

In Stock

• CAS RN:
• 685-87-0

• Formula:
• C7H11BrO4

• InChI:
• InChI=1S/C7H11BrO4/c1-3-11-6(9)5(8)7(10)12-4-2/h5H,3-4H2,1-2H3

• InChIKey:
• FNJVDWXUKLTFFL-UHFFFAOYSA-N

• Diethyl bromomalonate, also known as Diethyl bromomalonate, is a useful research compound. Its molecular formula is C7H11BrO4 and its molecular weight is 239.06 g/mol. The purity is usually 95%.

Phenyl thiocyanate

In Stock

• CAS RN:
• 5285-87-0

• Formula:
• C7H5NS

• InChI:
• InChI=1S/C7H5NS/c8-6-9-7-4-2-1-3-5-7/h1-5H

• InChIKey:
• YXCDJKQYFBEAOU-UHFFFAOYSA-N

• Phenyl thiocyanate is a useful research compound. Its molecular formula is C7H5NS and its molecular weight is 135.19 g/mol. The purity is usually 95%.

N,N-diethyl-6-methylnicotinamide

• CAS RN:
• 50385-87-0

• Formula:
• C11H16N2O

• InChI:
• InChI=1S/C11H16N2O/c1-4-13(5-2)11(14)10-7-6-9(3)12-8-10/h6-8H,4-5H2,1-3H3

• InChIKey:
• CWAIWRBWQYOCRI-UHFFFAOYSA-N

• N,N-diethyl-6-methylnicotinamide is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.

[(2R)-3-[(2S)-3-[(2S)-2-butanoyloxy-3-[(2R)-2-hydroxy-3-[(2S)-3-[(2R)-3-hydroxy-2-pentanoyloxypropoxy]-2-propanoyloxypropoxy]propoxy]propoxy]-2-hydroxypropoxy]-2-hydroxypropyl] octadecanoate

• CAS RN:
• 71185-87-0

• Formula:
• C48H90O17

• InChI:
• InChI=1S/C48H90O17/c1-5-9-11-12-13-14-15-16-17-18-19-20-21-22-23-26-46(54)62-33-41(52)32-57-28-39(50)29-59-36-44(65-47(55)24-7-3)37-60-31-40(51)30-58-35-43(64-45(53)8-4)38-61-34-42(27-49)63-48(56)25-10-6-2/h39-44,49-52H,5-38H2,1-4H3/t39-,40+,41+,42+,43-,44-/m0/s1

• InChIKey:
• SBFLFRSXNYZPEH-YMKFFAQDSA-N

• [(2R)-3-[(2S)-3-[(2S)-2-butanoyloxy-3-[(2R)-2-hydroxy-3-[(2S)-3-[(2R)-3-hydroxy-2-pentanoyloxypropoxy]-2-propanoyloxypropoxy]propoxy]propoxy]-2-hydroxypropoxy]-2-hydroxypropyl] octadecanoate is a useful research compound. Its molecular formula is C48H90O17 and its molecular weight is 939.2 g/mol. The purity is usually 95%.

1-Methylpyrrolidine-3-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 50585-87-0

• Formula:
• C6H12ClNO2

• InChI:
• InChI=1S/C6H11NO2.ClH/c1-7-3-2-5(4-7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H

• InChIKey:
• JFWLEGORBDKYIG-UHFFFAOYSA-N

• 1-Methylpyrrolidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62 g/mol. The purity is usually 95%.

(((1-Ethynylcyclohexyl)oxy)methyl)-1-piperazine-ethanol

• CAS RN:
• 97985-87-0

• Formula:
• C15H26N2O2

• InChI:
• InChI=1S/C15H26N2O2/c1-2-15(6-4-3-5-7-15)19-13-14(18)12-17-10-8-16-9-11-17/h1,14,16,18H,3-13H2

• InChIKey:
• XTJGZGQUMWGYAY-UHFFFAOYSA-N

• (((1-Ethynylcyclohexyl)oxy)methyl)-1-piperazine-ethanol, also known as (((1-Ethynylcyclohexyl)oxy)methyl)-1-piperazine-ethanol, is a useful research compound. Its molecular formula is C15H26N2O2 and its molecular weight is 266.38 g/mol. The purity is usually 95%.

6-bromo-2H-chromene

In Stock

• CAS RN:
• 18385-87-0

• Formula:
• C9H7BrO

• InChI:
• InChI=1S/C9H7BrO/c10-8-3-4-9-7(6-8)2-1-5-11-9/h1-4,6H,5H2

• InChIKey:
• YTNWANXDKHOVBF-UHFFFAOYSA-N

• 6-bromo-2H-chromene, also known as 6-bromo-2H-chromene, is a useful research compound. Its molecular formula is C9H7BrO and its molecular weight is 211.05 g/mol. The purity is usually 95%.

3-Methylquinolin-7-ol

In Stock

• CAS RN:
• 851985-87-0

• Formula:
• C10H9NO

• InChI:
• InChI=1S/C10H9NO/c1-7-4-8-2-3-9(12)5-10(8)11-6-7/h2-6,12H,1H3

• InChIKey:
• WFWZSRNZPYATLK-UHFFFAOYSA-N

• 3-Methylquinolin-7-ol is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.188. The purity is usually 95%.

2-Methoxy-3-(3-methyl-2-thenoyl)pyridine

In Stock

• CAS RN:
• 898785-87-0

• Formula:
• C12H11NO2S

• InChI:
• InChI=1S/C12H11NO2S/c1-8-5-7-16-11(8)10(14)9-4-3-6-13-12(9)15-2/h3-7H,1-2H3

• InChIKey:
• HXUHMWJDLFEGPW-UHFFFAOYSA-N

• 2-Methoxy-3-(3-methyl-2-thenoyl)pyridine is a useful research compound. Its molecular formula is C12H11NO2S and its molecular weight is 233.29 g/mol. The purity is usually 95%.

4-(Aminomethyl)benzaldehyde

Usually In Stock

• CAS RN:
• 186685-87-0

• Formula:
• C8H9NO

• InChI:
• InChI=1S/C8H9NO/c9-5-7-1-3-8(6-10)4-2-7/h1-4,6H,5,9H2

• InChIKey:
• WTOVNDAVEOVZAL-UHFFFAOYSA-N

• 4-(Aminomethyl)benzaldehyde is a useful research compound. Its molecular formula is C8H9NO and its molecular weight is 135.16 g/mol. The purity is usually 95%.

6-Fluorospiro[2,3-dihydrochromene-4,2'-oxirane]

Usually In Stock

• CAS RN:
• 2248285-87-0

• Formula:
• C10H9FO2

• InChI:
• InChI=1S/C10H9FO2/c11-7-1-2-9-8(5-7)10(6-13-10)3-4-12-9/h1-2,5H,3-4,6H2

• InChIKey:
• JSDYHNOZOLWUOM-UHFFFAOYSA-N

• 6-Fluorospiro[2,3-dihydrochromene-4,2'-oxirane] is a useful research compound. Its molecular formula is C10H9FO2 and its molecular weight is 180.178. The purity is usually 95%.

methyl 4-oxo-5H-pyrrolo[1,2-a]quinoxaline-7-carboxylate

In Stock

• CAS RN:
• 1006385-87-0

• Formula:
• C13H10N2O3

• InChI:
• InChI=1S/C13H10N2O3/c1-18-13(17)8-4-5-10-9(7-8)14-12(16)11-3-2-6-15(10)11/h2-7H,1H3,(H,14,16)

• InChIKey:
• QFLJVPVMBBDODH-UHFFFAOYSA-N

• Methyl 4-oxo-5H-pyrrolo[1,2-a]quinoxaline-7-carboxylate is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

1-(3,4-dimethylbenzyl)-1H-imidazole-4-carboxylic acid

In Stock

• CAS RN:
• 1970885-87-0

• Formula:
• C13H14N2O2

• InChI:
• InChI=1S/C13H14N2O2/c1-9-3-4-11(5-10(9)2)6-15-7-12(13(16)17)14-8-15/h3-5,7-8H,6H2,1-2H3,(H,16,17)

• InChIKey:
• SIHBOCBZYAYLQS-UHFFFAOYSA-N

• 1-(3,4-dimethylbenzyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

5-(Chloromethyl)-1,2,3-thiadiazole

In Stock

• CAS RN:
• 1284385-87-0

• Formula:
• C3H3ClN2S

• InChI:
• InChI=1S/C3H3ClN2S/c4-1-3-2-5-6-7-3/h2H,1H2

• InChIKey:
• ZDUBMXQVUKCNNA-UHFFFAOYSA-N

• 5-(Chloromethyl)-1,2,3-thiadiazole is a useful research compound. Its molecular formula is C3H3ClN2S and its molecular weight is 134.59 g/mol. The purity is usually 95%.

tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate

Usually In Stock

• CAS RN:
• 1289385-87-0

• Formula:
• C16H27N3O2S

• InChI:
• InChI=1S/C16H27N3O2S/c1-12(14-17-8-11-22-14)19-9-6-13(7-10-19)18(5)15(20)21-16(2,3)4/h8,11-13H,6-7,9-10H2,1-5H3

• InChIKey:
• HYOHYHVBRSKCIP-UHFFFAOYSA-N

• Tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C16H27N3O2S and its molecular weight is 325.47. The purity is usually 95%.

N-(3-(2-((2-fluorophenyl)amino)thiazol-4-yl)phenyl)-2-(1H-pyrazol-1-yl)acetamide

In Stock

• CAS RN:
• 1797285-87-0

• Formula:
• C20H16FN5OS

• InChI:
• InChI=1S/C20H16FN5OS/c21-16-7-1-2-8-17(16)24-20-25-18(13-28-20)14-5-3-6-15(11-14)23-19(27)12-26-10-4-9-22-26/h1-11,13H,12H2,(H,23,27)(H,24,25)

• InChIKey:
• CKURYPVLUDVICX-UHFFFAOYSA-N

• N-(3-(2-((2-fluorophenyl)amino)thiazol-4-yl)phenyl)-2-(1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C20H16FN5OS and its molecular weight is 393.44. The purity is usually 95%.

5,6-Dimethyl-7-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidine

Usually In Stock

• CAS RN:
• 2379985-87-0

• Formula:
• C19H21N5

• InChI:
• InChI=1S/C19H21N5/c1-13-14(2)22-18-20-12-21-24(18)17(13)23-10-19(11-23)8-16(9-19)15-6-4-3-5-7-15/h3-7,12,16H,8-11H2,1-2H3

• InChIKey:
• HYOYRWQMNKZXKK-UHFFFAOYSA-N

• 5,6-Dimethyl-7-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C19H21N5 and its molecular weight is 319.412. The purity is usually 95%.

1-Ethyl-6-fluorobenzoimidazole

In Stock

• CAS RN:
• 1187385-87-0

• Formula:
• C9H9FN2

• InChI:
• InChI=1S/C9H9FN2/c1-2-12-6-11-8-4-3-7(10)5-9(8)12/h3-6H,2H2,1H3

• InChIKey:
• MEBNRZLGXNIYAE-UHFFFAOYSA-N

• 1-Ethyl-6-fluorobenzoimidazole is a useful research compound. Its molecular formula is C9H9FN2 and its molecular weight is 164.18 g/mol. The purity is usually 95%.

(2-Methoxypyrimidin-4-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 1632285-87-0

• Formula:
• C6H10ClN3O

• InChI:
• InChI=1S/C6H9N3O.ClH/c1-10-6-8-3-2-5(4-7)9-6;/h2-3H,4,7H2,1H3;1H

• InChIKey:
• QKPLOMGCKVPYNZ-UHFFFAOYSA-N

• (2-Methoxypyrimidin-4-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C6H10ClN3O and its molecular weight is 175.616. The purity is usually 95%.

1-Methylpyrrolidine-3-carboxylic acid hydrochloride

• CAS RN:
• 412281-11-9; 50585-87-0

• Formula:
• C6H12ClNO2

• InChI:
• InChI=1S/C6H11NO2.ClH/c1-7-3-2-5(4-7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H

• InChIKey:
• JFWLEGORBDKYIG-UHFFFAOYSA-N

• 1-Methylpyrrolidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62. The purity is usually 95%.